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Compound of Interest

Compound Name: Dodicin hydrochloride

Cat. No.: B098831 Get Quote

An Examination of the Properties, Antimicrobial Activity, and Applications of an Amphoteric

Surfactant

Abstract
Dodicin hydrochloride (CAS 18205-85-1), chemically known as N-[2-[[2-

(dodecylamino)ethyl]amino]ethyl]glycine hydrochloride, is an amphoteric surfactant recognized

for its antimicrobial properties. This document provides a comprehensive technical overview of

Dodicin hydrochloride, including its chemical and physical characteristics, mechanism of

antimicrobial action, known applications, and relevant experimental considerations. The

information is intended for researchers, scientists, and professionals in the fields of drug

development, cosmetology, and industrial microbiology.

Chemical and Physical Properties
Dodicin hydrochloride is characterized by a molecular structure that contains a long

hydrophobic dodecyl chain and a hydrophilic head with both a cationic quaternary ammonium

group and an anionic carboxylate group. This zwitterionic nature is central to its surface-active

and antimicrobial functionalities.
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Property Value Reference

CAS Number 18205-85-1

Molecular Formula C₁₈H₄₀ClN₃O₂ [1]

Molecular Weight 366.0 g/mol [2]

IUPAC Name

2-[2-[2-

(dodecylamino)ethylamino]ethy

lamino]acetic

acid;hydrochloride

[2]

Synonyms

Dodecyl-di(aminoethyl)-glycine

hydrochloride, Lauryl

diethylenediaminoglycine HCl

[1]

Appearance

Not explicitly stated in provided

results; typically a solution or

powder.

Solubility Soluble in water.

Antimicrobial Activity and Mechanism of Action
Dodicin hydrochloride exhibits broad-spectrum antimicrobial activity, functioning as a

bactericidal and bacteriostatic agent. Its efficacy is attributed to its nature as a surfactant, which

allows it to disrupt the integrity of microbial cell membranes.

General Mechanism of Action
The primary mechanism of action for Dodicin hydrochloride is the disruption of the bacterial

cell membrane.[3] As an amphiphilic molecule, it interacts with the lipid bilayer of the cell

membrane. The hydrophobic dodecyl tail inserts into the nonpolar core of the membrane, while

the hydrophilic head interacts with the aqueous environment and the polar head groups of the

membrane lipids.[4][5] This insertion disrupts the ordered structure of the membrane, leading to

increased permeability, leakage of essential intracellular components, and ultimately, cell

death.[4][6]
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Caption: Mechanism of Dodicin Hydrochloride's antimicrobial action.

Antimicrobial Efficacy
Studies on dodecyl-di(aminoethyl)-glycine, the active component of Dodicin hydrochloride,

have demonstrated its effectiveness against a range of common food-borne pathogens.

Research indicates that it has both bacteriostatic and bactericidal properties. The efficacy is

particularly notable against gram-negative bacteria, with reported reductions in viable

microorganisms exceeding 99.999% over a 24-hour exposure period. Gram-positive bacteria

have shown slightly more resistance, with reductions around 99.5%.[7]

Applications
The primary applications of Dodicin hydrochloride leverage its surfactant and antimicrobial

properties.

Cosmetics and Personal Care: Due to its mildness and foaming properties, it is used in

shampoos, skin cleansers, and other personal care products. It can also act as an antistatic

agent in hair conditioners.[8]

Disinfectants and Biocides: Its bactericidal properties make it a valuable active ingredient in

disinfecting cleaning compositions for both topical and hard-surface applications.[9]

Industrial Applications: It has been explored for use in antimicrobial coatings, where it is

immobilized in a matrix to provide a self-disinfecting surface.[7]

Experimental Protocols
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While specific, detailed experimental protocols for Dodicin hydrochloride were not found in

the search results, standard methodologies for evaluating antimicrobial surfactants can be

applied.

Determination of Minimum Inhibitory Concentration
(MIC)
The MIC, which is the lowest concentration of an antimicrobial agent that prevents the visible

growth of a microorganism, can be determined using broth dilution or agar dilution methods.

[10][11]

Broth Dilution Method Workflow:

Prepare serial dilutions of Dodicin hydrochloride in growth medium

Inoculate each dilution with a standardized bacterial suspension

Incubate at optimal temperature and time (e.g., 37°C for 18-24h)

Observe for visible turbidity (bacterial growth)

The lowest concentration without turbidity is the MIC

Click to download full resolution via product page

Caption: Workflow for MIC determination by broth dilution.

Experimental Considerations:
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A standardized inoculum (typically 5 x 10^5 CFU/mL) is crucial for reproducibility.

Appropriate positive (no antimicrobial) and negative (no bacteria) controls must be included.

The choice of growth medium can influence the results.

Synthesis of Dodicin Hydrochloride
The synthesis of related amphoteric surfactants, such as amidobetaines, typically involves a

two-step process. A similar pathway can be inferred for Dodicin hydrochloride.

Inferred Synthesis Pathway:

Amidation: Reaction of a fatty acid (in this case, derived from dodecylamine) with an

appropriate amino-containing intermediate.

Quaternization/Carboxymethylation: Reaction with an agent like sodium chloroacetate to

introduce the carboxymethyl group and form the betaine structure.
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Caption: Inferred synthetic pathway for Dodicin Hydrochloride.

Toxicological and Safety Information
While detailed toxicological studies specifically for Dodicin hydrochloride were not identified

in the search results, related amphoteric surfactants like Cocamidopropyl Betaine are known to

be mild with low irritation potential, which is a key reason for their use in personal care

products.[12] However, as with any chemical, appropriate handling and safety precautions

should be taken. A full safety assessment would require specific toxicological data for Dodicin
hydrochloride. There was no information found regarding the effects of Dodicin
hydrochloride on mammalian cell signaling pathways.

Conclusion
Dodicin hydrochloride (CAS 18205-85-1) is a versatile amphoteric surfactant with established

antimicrobial properties. Its mechanism of action, centered on the disruption of bacterial cell

membranes, makes it an effective biocide in various applications, from cosmetics to industrial

coatings. While it shares functional similarities with other betaine-based surfactants, its specific

chemical structure dictates its unique properties. Further research into its quantitative

antimicrobial efficacy against a wider range of microbes, detailed toxicological profile, and

potential interactions with mammalian cellular systems would provide a more complete

understanding and broaden its applicability for researchers and drug development

professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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